[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]ethylcyanamide

• IUPAC Name: [4,6-bis(propan-2-ylamino)-1,3,5-triazin-2-yl]-ethylcyanamide
• InChI: InChI=1S/C12H21N7/c1-6-19(7-13)12-17-10(14-8(2)3)16-11(18-12)15-9(4)5/h8-9H,6H2,1-5H3,(H2,14,15,16,17,18)
• InChI Key: PFJGLLWVHWRFKX-UHFFFAOYSA-N
• Canonical SMILES: CCN(C#N)C1=NC(=NC(=N1)NC(C)C)NC(C)C
• Molecular Formula: C12H21N7
• Molecular Weight: 263.34 g/mol

Description

[4,6-bis(isopropylamino)-1,3,5-triazin-2-yl]ethylcyanamide, commonly known as BIEC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BIEC is a white crystalline solid that is soluble in water and organic solvents. It has a molecular formula of C11H22N8 and a molecular weight of 294.36 g/mol.

Mechanism of Action

The mechanism of action of BIEC is not well understood. However, studies have suggested that BIEC inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. BIEC has also been shown to inhibit the activity of certain enzymes, including carbonic anhydrase and urease.
Biochemical and Physiological Effects:
BIEC has been shown to have both biochemical and physiological effects. In vitro studies have shown that BIEC inhibits the growth of cancer cells, including breast cancer, lung cancer, and colon cancer cells. BIEC has also been shown to have antibacterial and antifungal properties. In vivo studies have shown that BIEC has low toxicity and does not cause significant side effects.

Advantages and Limitations for Lab Experiments

BIEC has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. BIEC is also stable under a wide range of conditions and has a long shelf life. However, BIEC has some limitations, including its low solubility in water and its potential toxicity in high concentrations.

Future Directions

There are several future directions for research on BIEC. One area of research is the development of new applications for BIEC in medicine, including the treatment of other types of cancer and the development of new drugs. Another area of research is the synthesis of new compounds based on the structure of BIEC, including metal-organic frameworks and functionalized polymers. Additionally, further studies are needed to understand the mechanism of action of BIEC and its potential side effects.

Synthesis Methods

The synthesis of BIEC involves the reaction of cyanamide with 4,6-bis(isopropylamino)-1,3,5-triazine in the presence of a catalyst. The reaction is carried out under mild conditions and yields a high purity product. BIEC can also be synthesized using other methods, including the reaction of cyanamide with 4,6-dichloro-1,3,5-triazine followed by N-isopropylamine.

Scientific Research Applications

BIEC has shown potential applications in various scientific research fields, including agriculture, medicine, and material science. In agriculture, BIEC has been used as a herbicide to control the growth of weeds. In medicine, BIEC has been studied for its potential as a cancer treatment drug. BIEC has also been used as a precursor for the synthesis of other compounds, including metal-organic frameworks and functionalized polymers.